Cas no 2248173-93-3 ((2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine)

• Product Name: (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine
• CAS No: 2248173-93-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6080540
• PubChem ID: 42077834
• Update Time: 2025-07-20

(2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248173-93-3
• EN300-6506902
• (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine

• Inchi： 1S/C11H16FN/c1-9(8-13)2-3-10-4-6-11(12)7-5-10/h4-7,9H,2-3,8,13H2,1H3/t9-/m0/s1
• InChI Key： ZCBSPMWXFLGAOY-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)CC[C@H](C)CN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine

Compound Introduction: (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine (CAS No. 2248173-93-3)

The compound (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine, identified by its CAS number 2248173-93-3, is a significant molecule in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activity. The presence of a fluorophenyl group and a specific stereocenter at the (2S) position makes it a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the development of selective and potent drugs, often leveraging fluorinated aromatic compounds for their enhanced metabolic stability and binding affinity. The 4-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms can modulate the electronic properties of adjacent functional groups, thereby influencing the compound's interactions with biological targets. This feature has been extensively studied in the context of developing novel therapeutic agents.

The stereochemistry of the compound, specifically the (2S) configuration, is another critical aspect that contributes to its unique pharmacological profile. Chiral centers are integral to many biologically active molecules, as they can dictate the specificity and efficacy of a drug. The precise three-dimensional arrangement of atoms in (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine ensures optimal binding to biological receptors, which is essential for achieving desired therapeutic outcomes.

Current research in the field of medicinal chemistry highlights the importance of fluorinated amine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that compounds incorporating fluorine atoms exhibit improved pharmacokinetic properties, including prolonged half-life and reduced susceptibility to enzymatic degradation. The incorporation of a fluorophenyl group into the molecular framework of (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine aligns with these trends, suggesting potential advantages in drug design.

Furthermore, the structural motif of this compound resembles several known bioactive molecules, which have been investigated for their potential applications in treating neurological disorders, inflammatory conditions, and infectious diseases. The combination of a fluoroaromatic ring and an amine functional group provides a versatile scaffold for further derivatization, enabling the exploration of diverse pharmacological pathways.

Advances in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. These tools have been instrumental in predicting binding affinities and identifying key residues involved in receptor interactions. Such insights are crucial for optimizing lead compounds like (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine for clinical development.

In addition to its structural features, the synthesis of this compound presents an interesting challenge for organic chemists. The stereoselective introduction of the (2S) configuration requires precise control over reaction conditions and reagent selection. Recent methodologies involving asymmetric catalysis have shown promise in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

The potential applications of (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine extend beyond traditional drug development. Its unique structural properties make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. This versatility underscores its importance as a building block in medicinal chemistry.

As research continues to evolve, new methodologies for studying fluorinated compounds will likely emerge, further enhancing our understanding of their role in drug discovery. The continued exploration of derivatives like (2S)-4-(4-Fluorophenyl)-2-methylbutan-1-amine will contribute to advancements in therapeutic interventions across various disease areas.